Cas no 100217-51-4 (1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl-)

1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl- structure
100217-51-4 structure
Product Name:1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl-
CAS No:100217-51-4
MF:C19H21N3
MW:291.390144109726
CID:229715
PubChem ID:6410594
Update Time:2025-04-19

1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Phthalazinamine,N-(1-ethylpropyl)-4-phenyl-
    • N-pentan-3-yl-4-phenylphthalazin-1-amine
    • 1-Phthalazinamine, N-(1-ethylpropyl)-4-phenyl-
    • DTXSID20143024
    • 100217-51-4
    • N-(1-Ethylpropyl)-4-phenyl-1-phthalazinamine
    • SCHEMBL10351143
    • Inchi: 1S/C19H21N3/c1-3-15(4-2)20-19-17-13-9-8-12-16(17)18(21-22-19)14-10-6-5-7-11-14/h5-13,15H,3-4H2,1-2H3,(H,20,22)
    • InChI Key: ACUXBMRWTYAPSK-UHFFFAOYSA-N
    • SMILES: N(C1=C2C=CC=CC2=C(C2C=CC=CC=2)N=N1)C(CC)CC

Computed Properties

  • Exact Mass: 291.17373
  • Monoisotopic Mass: 291.173548
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.8

Experimental Properties

  • Density: 1.115
  • Boiling Point: 496.7°Cat760mmHg
  • Flash Point: 254.2°C
  • Refractive Index: 1.63
  • PSA: 37.81
  • LogP: 4.31920
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